Cas no 1807190-93-7 (Ethyl 3-cyano-4-fluoro-2-methoxybenzoate)
Ethyl 3-cyano-4-fluoro-2-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-cyano-4-fluoro-2-methoxybenzoate
-
- Inchi: 1S/C11H10FNO3/c1-3-16-11(14)7-4-5-9(12)8(6-13)10(7)15-2/h4-5H,3H2,1-2H3
- InChI Key: HXJCJLASVCVESZ-UHFFFAOYSA-N
- SMILES: FC1C=CC(C(=O)OCC)=C(C=1C#N)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 299
- XLogP3: 1.9
- Topological Polar Surface Area: 59.3
Ethyl 3-cyano-4-fluoro-2-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015003822-250mg |
Ethyl 3-cyano-4-fluoro-2-methoxybenzoate |
1807190-93-7 | 97% | 250mg |
475.20 USD | 2021-06-21 | |
| Alichem | A015003822-500mg |
Ethyl 3-cyano-4-fluoro-2-methoxybenzoate |
1807190-93-7 | 97% | 500mg |
823.15 USD | 2021-06-21 | |
| Alichem | A015003822-1g |
Ethyl 3-cyano-4-fluoro-2-methoxybenzoate |
1807190-93-7 | 97% | 1g |
1,579.40 USD | 2021-06-21 |
Ethyl 3-cyano-4-fluoro-2-methoxybenzoate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Ethyl 3-cyano-4-fluoro-2-methoxybenzoate
Ethyl 3-cyano-4-fluoro-2-methoxybenzoate (CAS No. 1807190-93-7): A Comprehensive Overview
Ethyl 3-cyano-4-fluoro-2-methoxybenzoate (CAS No. 1807190-93-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits a range of potential applications that make it a subject of intense study and development. The presence of both cyano and fluoro substituents, along with the methoxy group, imparts distinct chemical properties that are highly relevant to modern synthetic and medicinal chemistry.
The molecular structure of Ethyl 3-cyano-4-fluoro-2-methoxybenzoate consists of a benzoate core substituted with a cyano group at the third position, a fluoro atom at the fourth position, and a methoxy group at the second position. This arrangement results in a molecule with enhanced electronic and steric properties, which are crucial for its role in various chemical reactions and biological interactions. The cyano group, in particular, is known for its ability to participate in nucleophilic addition reactions, while the fluoro atom introduces lipophilicity and metabolic stability. The methoxy group, on the other hand, contributes to hydrogen bonding capabilities, further influencing the compound's solubility and reactivity.
In recent years, Ethyl 3-cyano-4-fluoro-2-methoxybenzoate has been explored for its potential in the development of novel pharmaceutical agents. Its structural motifs are reminiscent of many bioactive molecules that have shown efficacy in treating various diseases. One of the most promising areas of research involves its application as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By targeting specific kinases, compounds like Ethyl 3-cyano-4-fluoro-2-methoxybenzoate could potentially modulate these pathways and offer therapeutic benefits.
Recent studies have highlighted the compound's role in the synthesis of small-molecule inhibitors that exhibit potent activity against tyrosine kinases. These kinases are particularly relevant in oncology research, where inhibitors have been developed to target mutations that drive cancer growth. The cyano and fluoro substituents in Ethyl 3-cyano-4-fluoro-2-methoxybenzoate contribute to its binding affinity by forming hydrogen bonds and hydrophobic interactions with key residues in the kinase active site. This has led to interest in further derivatization of this compound to enhance its pharmacological properties.
Beyond its applications in oncology, Ethyl 3-cyano-4-fluoro-2-methoxybenzoate has also been investigated for its potential in anti-inflammatory drug development. Inflammation is a complex biological process that involves multiple signaling pathways and cellular responses. Compounds that can modulate these pathways without significant side effects are highly sought after. The methoxy group in this molecule can interact with biological targets involved in inflammation, making it a candidate for further exploration as an anti-inflammatory agent.
The synthesis of Ethyl 3-cyano-4-fluoro-2-methoxybenzoate presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more accessible than previously thought. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of the benzoate core with the desired substituents. Additionally, flow chemistry has emerged as a powerful tool for optimizing reaction conditions and improving yields.
In terms of analytical characterization, Ethyl 3-cyano-4-fluoro-2-methoxybenzoate can be thoroughly analyzed using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. High-performance liquid chromatography (HPLC) is also commonly used for purification and quantification purposes.
The pharmacokinetic properties of Ethyl 3-cyano-4-fluoro-2-methoxybenzoate are another area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that this compound exhibits moderate solubility in water and oil-based media, which could influence its bioavailability. Further research is needed to fully elucidate its pharmacokinetic profile.
In conclusion, Ethyl 3-cyano-4-fluoro-2-methoxybenzoate (CAS No. 1807190-93-7) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features make it valuable for synthesizing kinase inhibitors and exploring anti-inflammatory therapies. While challenges remain in terms of synthesis and characterization, ongoing advancements continue to make this compound more accessible for further study. As research progresses, new applications and derivatives are likely to emerge, further solidifying its importance in the field.
1807190-93-7 (Ethyl 3-cyano-4-fluoro-2-methoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)